Cas no 134994-51-7 ((2,3-dimethylphenyl)(4-methoxyphenyl)methanone)

• Product Name: (2,3-dimethylphenyl)(4-methoxyphenyl)methanone
• CAS No: 134994-51-7
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD01311571
• CID: 1243519
• PubChem ID: 19761005
• Update Time: 2025-07-22

(2,3-dimethylphenyl)(4-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2,3-dimethylphenyl)(4-methoxyphenyl)methanone
• LogP
• 2,3-DIMETHYL-4'-METHOXYBENZOPHENONE
• 2,3-DICHLOROBENZYL ALCOHOL
• 134994-51-7
• MFCD01311571
• (2,3-dimethylphenyl)-(4-methoxyphenyl)methanone
• 2,3-Dimethyl-4/'-methoxybenzophenone
• SCHEMBL9360054
• (2,3-Dimethyl-phenyl)-(4-methoxy-phenyl)-methanone
• AKOS009346595

• MDL： MFCD01311571
• Inchi： 1S/C16H16O2/c1-11-5-4-6-15(12(11)2)16(17)13-7-9-14(18-3)10-8-13/h4-10H,1-3H3
• InChI Key： OTXOTPOXQIKYKW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.54300

Additional information on (2,3-dimethylphenyl)(4-methoxyphenyl)methanone

Introduction to (2,3-dimethylphenyl)(4-methoxyphenyl)methanone and Its Significance in Modern Chemical Research

(2,3-dimethylphenyl)(4-methoxyphenyl)methanone, with the CAS number 134994-51-7, is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This review aims to provide a comprehensive overview of its chemical properties, synthetic pathways, and its emerging applications, particularly in the context of contemporary scientific advancements.

The molecular structure of (2,3-dimethylphenyl)(4-methoxyphenyl)methanone consists of two aromatic rings connected by a carbonyl group. The presence of methyl and methoxy substituents on the aromatic rings imparts unique electronic and steric properties to the molecule, making it a versatile building block for various chemical syntheses. The compound's symmetry and functional group distribution also contribute to its potential as an intermediate in the development of more complex organic molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of (2,3-dimethylphenyl)(4-methoxyphenyl)methanone. Its structural features suggest that it may interact with multiple biological targets, making it a candidate for drug discovery efforts. For instance, studies have indicated that aromatic ketones similar to this compound can exhibit anti-inflammatory and antioxidant properties. These findings are particularly relevant in the context of chronic diseases where oxidative stress plays a significant role.

The synthesis of (2,3-dimethylphenyl)(4-methoxyphenyl)methanone typically involves classical organic reactions such as Friedel-Crafts acylation and nucleophilic substitution. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have also been employed to enhance yield and purity. The development of efficient synthetic routes is crucial for scaling up production and facilitating further research into its applications.

One of the most promising areas of research involving (2,3-dimethylphenyl)(4-methoxyphenyl)methanone is its role as a precursor in the synthesis of biologically active molecules. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are important in cancer therapy. The methoxy and methyl groups provide handles for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities.

The computational study of (2,3-dimethylphenyl)(4-methoxyphenyl)methanone has also advanced significantly. Molecular modeling techniques have been used to predict its interactions with biological targets, providing insights into its mechanism of action. These computational approaches complement experimental studies and have accelerated the discovery process in pharmaceutical research. The accuracy of these models has improved dramatically with advancements in hardware and algorithms, making them indispensable tools for modern chemists.

In conclusion, (2,3-dimethylphenyl)(4-methoxyphenyl)methanone (CAS no. 134994-51-7) represents a fascinating compound with diverse applications in chemical synthesis and drug development. Its unique structural features and functional groups make it a valuable intermediate for creating complex organic molecules with potential pharmacological benefits. As research continues to uncover new synthetic methods and applications, this compound is poised to play an increasingly important role in the advancement of chemical biology and medicinal chemistry.